Cas no 16358-39-7 (Piperidine,1-[(phenylmethyl)sulfonyl]-)

• Product Name: Piperidine,1-[(phenylmethyl)sulfonyl]-
• CAS No: 16358-39-7
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 228506
• PubChem ID: 273955
• Update Time: 2025-04-19

Piperidine,1-[(phenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-[(phenylmethyl)sulfonyl]-
• 1-benzylsulfonylpiperidine
• 1-benzoylsulfonylpiperidine
• 1-PHENYLMETHANESULFONYL-PIPERIDINE
• 1-Phenylmethansulfonyl-piperidin
• Phenylmethansulfonsaeurepiperidid
• HMS3312B06
• SR-01000370604
• AKOS000644487
• Oprea1_525671
• DTXSID70297960
• SR-01000370604-1
• NSC-119671
• TWUWEJUIZCFOJL-UHFFFAOYSA-N
• NSC119671
• SMR000125024
• SCHEMBL3936704
• CHEMBL1547878
• Piperidine-.alpha.-toluenesulfonic acid amide
• Oprea1_744137
• 1-(Benzylsulfonyl)piperidine
• Piperidine, 1-[(phenylmethyl)sulfonyl]-
• HMS2169O11
• 1-(Benzylsulfonyl)piperidine #
• 16358-39-7
• MLS000067690
• AE-641/02612041

• Inchi： 1S/C12H17NO2S/c14-16(15,13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2
• InChI Key： TWUWEJUIZCFOJL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 239.09800
• Monoisotopic Mass: 239.097999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.21
• Boiling Point: 382.9°Cat760mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.578
• PSA: 45.76000
• LogP: 3.02100